2-Methoxyethyl acetate
Cat. No. B086879
:
110-49-6
M. Wt: 118.13 g/mol
InChI Key: XLLIQLLCWZCATF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04497944
Procedure details
When the polyamide-imide resin obtained in this invention is made into a varnish, there may be used as auxiliary solvents xylene, NISSEKI HISOL-100, 150 (trade names, mfd. by Nippon Petrochemicals Co., Ltd., aromatic hydrocarbons obtained from petroleum, b.p. 80°-300° C.), methyl Cellosolve acetate, ethyl Cellosolve acetate, γ-butyrolacetone and the like in combination with the basic organic solvents described above.
[Compound]
Name
polyamide-imide resin
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
[Compound]
Name
petroleum
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two
Identifiers
|
REACTION_CXSMILES
|
[C:1]1(C)C(C)=CC=CC=1.[CH3:9][C:10]([O:12][CH2:13][CH2:14][O:15][CH3:16])=[O:11]>>[CH3:1][CH2:16][O:15][CH2:14][CH2:13][O:12][C:10]([CH3:9])=[O:11]
|
Inputs
Step One
[Compound]
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Name
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polyamide-imide resin
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|
Quantity
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0 (± 1) mol
|
|
Type
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reactant
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Smiles
|
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Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C=1(C(=CC=CC1)C)C
|
|
Name
|
|
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Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
CC(=O)OCCOC
|
[Compound]
|
Name
|
petroleum
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
solvent
|
|
Smiles
|
|
Conditions
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Outcomes
Product
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Name
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Type
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product
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Smiles
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Name
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Type
|
product
|
|
Smiles
|
CCOCCOC(=O)C
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
